N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C19H15F3N2O5S/c20-19(21,22)29-14-5-3-13(4-6-14)24-17(26)16(25)23-11-18(27,12-7-9-30-10-12)15-2-1-8-28-15/h1-10,27H,11H2,(H,23,25)(H,24,26)
• InChI Key: LYGKRJWHBHGSCG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)(C3=CSC=C3)O
• Molecular Formula: C19H15F3N2O5S
• Molecular Weight: 440.4 g/mol

Description

The compound appears to contain furan and thiophene rings, both of which are heterocyclic aromatic compounds, along with a phenyl ring substituted with a trifluoromethoxy group. The presence of these groups could potentially confer interesting chemical and physical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the aromatic rings. The electron-donating furan and thiophene rings might interact with the electron-withdrawing trifluoromethoxyphenyl group, potentially leading to interesting electronic properties.

Chemical Reactions Analysis

Furan and thiophene rings are known to undergo electrophilic aromatic substitution reactions. The presence of the trifluoromethoxy group on the phenyl ring might make it more susceptible to nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its aromatic components and the trifluoromethoxy group. For example, it might have good thermal stability due to the presence of the aromatic rings. The trifluoromethoxy group might make the compound more polar, potentially affecting its solubility properties.

Scientific Research Applications

Pharmaceuticals

. The furan ring is a key structural motif in many biologically active compounds, making it a valuable component in drug design and discovery.

Resins

. These resins can be used in a variety of applications, including coatings, adhesives, and sealants.

Agrochemicals

. These can include pesticides, herbicides, and other chemicals used in agriculture.

Lacquers

. These lacquers can be used for a variety of purposes, including protective coatings for wood and metal.

Biofuels

. They can be converted into a variety of fuel precursors, providing a renewable alternative to traditional fossil fuels.

Polymer Precursors

. These polymers can be used in a variety of applications, including packaging, textiles, and automotive parts.

Antifungal Agents

. These agents can be used in the treatment of a variety of fungal infections.

Fluorescent Materials

. These materials can be used in a variety of applications, including sensors, imaging, and lighting.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its specific biological target. If it’s intended for use in materials science, its properties would likely depend on its electronic structure.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis of this compound and investigate its properties in more detail. Potential applications in fields such as medicinal chemistry or materials science could also be explored.